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Compound of Interest

Compound Name: Pyridine, 5-methyl-2-nitroso-

CAS No.: 104712-04-1

Cat. No.: B561310

Get Quote

Executive Summary: The Stability vs. Reactivity
Trade-off
For researchers in medicinal chemistry and organic synthesis, distinguishing these two isomers

is a matter of selecting between a stable building block and a transient reactive intermediate.

2-Nitro-5-methylpyridine is a stable, commercially available "brick." It is primarily used as a

precursor to 2-amino-5-methylpyridine or as an electrophilic scaffold for nucleophilic aromatic

substitution (

).

5-Methyl-2-nitrosopyridine is a highly reactive "mortar." It is rarely isolated due to

dimerization but is generated in situ to serve as a potent dienophile in Hetero-Diels-Alder

(HDA) reactions, particularly for functionalizing complex natural products (e.g., thebaine,

vitamin D analogs).
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The fundamental difference lies in the oxidation state of the nitrogen atom attached to the

pyridine ring:

for the nitro group and

for the nitroso group.

Feature 2-Nitro-5-methylpyridine 5-Methyl-2-nitrosopyridine

CAS Registry 21203-68-9 104712-04-1 (Rare)

Functional Group
Nitro (

)

Nitroso (

)

Oxidation State (N) +3 +1

Appearance Yellow crystalline solid
Green/Blue oil (monomer)

Tan solid (dimer)

Stability High; shelf-stable at RT
Low; dimerizes rapidly; light-

sensitive

Primary Reactivity Reduction, Hetero-Diels-Alder

(Dienophile)

Solubility Soluble in DCM, EtOAc, MeOH
Soluble in DCM,

(Green solution)

Structural Visualization

Stable Precursor Reactive Intermediate

2-Nitro-5-methylpyridine
(Stable NO2 group)
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Figure 1: Functional classification of the two isomers.

Synthetic Pathways & Production
A. 2-Nitro-5-methylpyridine (The Stable Isomer)
Direct nitration of 3-picoline (3-methylpyridine) is difficult due to the electron-deficient nature of

the pyridine ring. Industrial synthesis typically utilizes N-oxide activation or rearrangement

protocols.

Mechanism: 3-Picoline

3-Picoline N-oxide

Nitration (ortho to N-oxide)

Deoxygenation.

Key Reagents:

(oxidation),

(nitration),

(reduction).

B. 5-Methyl-2-nitrosopyridine (The Reactive Isomer)
This compound is almost exclusively synthesized via the oxidation of 2-amino-5-methylpyridine.

It is often prepared in situ to avoid dimerization (azodioxy formation).

Mechanism: Oxidative dehydrogenation of the primary amine.

Key Reagents: Oxone (

) in DCM/Water or

-CPBA.

Synthesis Workflow Diagram
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Figure 2: Divergent synthetic pathways originating from methylpyridine derivatives.

Reactivity Profile: The "Why" Behind the Choice
The Nitro Group ( ): Electrophilic Activation
The nitro group acts as a strong electron-withdrawing group (EWG), deactivating the ring

toward electrophilic attack but activating the C2 and C6 positions for Nucleophilic Aromatic

Substitution (

).
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Primary Utility: Replacing the nitro group with nucleophiles (amines, alkoxides) or reducing it

to an amine to build complex pharmaceutical scaffolds (e.g., JAK2 inhibitors).

The Nitroso Group ( ): The Super-Dienophile
The nitroso moiety possesses a low-lying LUMO (Lowest Unoccupied Molecular Orbital),

making it an exceptional dienophile.

Mechanism: It undergoes Hetero-Diels-Alder (HDA) reactions with conjugated dienes to form

3,6-dihydro-1,2-oxazines.

Selectivity: 2-Nitrosopyridines are particularly valued because they react cleanly with

complex dienes (like thebaine or ergosterol) under mild conditions where other dienophiles

fail.

Reaction Pathway Comparison

Mechanism Type

2-Nitro-5-methylpyridine 2-Amino-5-methylpyridine

 Reduction
(H2/Pd or Fe/HCl) 

5-Methyl-2-nitrosopyridine 1,2-Oxazine Adduct
(Cycloaddition Product)

 Diels-Alder
(with Diene) 

Click to download full resolution via product page

Figure 3: Distinct reaction manifolds: Reduction vs. Cycloaddition.

Experimental Protocols
Protocol A: In Situ Generation of 5-Methyl-2-
nitrosopyridine for Diels-Alder
Use this protocol when functionalizing a diene (e.g., Thebaine).

Preparation: Dissolve 2-amino-5-methylpyridine (1.0 equiv) in DCM.
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Oxidation: Add a solution of Oxone (

, 2.0 equiv) in water dropwise at

with vigorous stirring.

Observation: The organic phase will turn a characteristic green/blue color, indicating the

formation of the nitroso monomer.

Trapping: Add the target diene (1.0 equiv) immediately to the biphasic mixture.

Completion: Stir at room temperature for 1-4 hours. The green color will fade as the nitroso

compound is consumed in the cycloaddition.

Workup: Separate layers, wash with water, dry over

, and concentrate.

Protocol B: Reduction of 2-Nitro-5-methylpyridine
Use this protocol to synthesize the amine precursor.

Setup: Charge a hydrogenation vessel with 2-nitro-5-methylpyridine (1.0 g) and MeOH (20

mL).

Catalyst: Add 10% Pd/C (5 wt%).

Reaction: Pressurize with

(30 psi) and stir at RT for 2 hours.

Purification: Filter through Celite to remove Pd/C. Concentrate filtrate to yield 2-amino-5-

methylpyridine (White solid).

Analytical Differentiation
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Technique 2-Nitro-5-methylpyridine 5-Methyl-2-nitrosopyridine

UV-Vis nm (Yellow)
nm (Weak

, Green)

IR Spectroscopy

Strong bands at

(

)

Band at

(

monomer)

NMR (

)

Aromatic protons shifted

downfield due to strong EWG

effect of

.[1]

Broadening may occur due to

monomer-dimer equilibrium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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